molecular formula C19H26O3 B108657 11-Ketodehydroepiandrosterone CAS No. 17520-02-4

11-Ketodehydroepiandrosterone

Cat. No. B108657
CAS RN: 17520-02-4
M. Wt: 302.4 g/mol
InChI Key: ULUCIWJVXFEWAS-OSJMQMFZSA-N
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Description

Synthesis Analysis

11-Keto DHEA is synthesized from DHEA via the 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1) enzyme. This enzyme is expressed in various tissues, including the liver, adipose tissue, and the brain. The conversion of DHEA to 11-Keto DHEA is a reversible reaction, and the reaction is catalyzed by the 11β-HSD1 enzyme.


Molecular Structure Analysis

The molecular formula of 11-Keto DHEA is C19H26O3 . Its molecular weight is 302.40800 .

properties

IUPAC Name

(3S,8S,9S,10R,13S,14S)-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-11,17-dione
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H26O3/c1-18-8-7-12(20)9-11(18)3-4-13-14-5-6-16(22)19(14,2)10-15(21)17(13)18/h3,12-14,17,20H,4-10H2,1-2H3/t12-,13-,14-,17+,18-,19-/m0/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ULUCIWJVXFEWAS-OSJMQMFZSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC12CCC(CC1=CCC3C2C(=O)CC4(C3CCC4=O)C)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C[C@]12CC[C@@H](CC1=CC[C@@H]3[C@@H]2C(=O)C[C@]4([C@H]3CCC4=O)C)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H26O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID701043175
Record name 11-Ketodehydroepiandrosterone
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID701043175
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

302.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

11-Ketodehydroepiandrosterone

CAS RN

17520-02-4
Record name 11-Ketodehydroepiandrosterone
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID701043175
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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